Cas no 1595015-88-5 (1-bromo-2-(cyclopropylmethoxy)propan-2-ylbenzene)

• Product Name: 1-bromo-2-(cyclopropylmethoxy)propan-2-ylbenzene
• CAS No: 1595015-88-5
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 5748407
• PubChem ID: 114772293
• Update Time: 2025-05-24

1-bromo-2-(cyclopropylmethoxy)propan-2-ylbenzene Chemical and Physical Properties

Names and Identifiers

• [1-bromo-2-(cyclopropylmethoxy)propan-2-yl]benzene
• EN300-1134982
• 1595015-88-5
• 1-bromo-2-(cyclopropylmethoxy)propan-2-ylbenzene

• Inchi： 1S/C13H17BrO/c1-13(10-14,15-9-11-7-8-11)12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3
• InChI Key： FFCZUDZHQDEWMN-UHFFFAOYSA-N
• SMILES： BrCC(C)(C1C=CC=CC=1)OCC1CC1

Computed Properties

• Exact Mass: 268.04628g/mol
• Monoisotopic Mass: 268.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-2-(cyclopropylmethoxy)propan-2-ylbenzene

Compound CAS No. 1595015-88-5: 1-Bromo-2-(Cyclopropylmethoxy)Propan-2-ylbenzene

1-Bromo-2-(cyclopropylmethoxy)propan-2-ylbenzene, also known by its CAS number 1595015-88-5, is a complex organic compound with a unique structure that has garnered attention in both academic and industrial research. This compound belongs to the class of aryl bromides, which are widely used as intermediates in organic synthesis due to their versatility and reactivity.

The molecular structure of 1-bromo-2-(cyclopropylmethoxy)propan-2-ylbenzene consists of a benzene ring substituted with a bromine atom at position 1 and a 2-(cyclopropylmethoxy)propan-2-yl group at position 2. The presence of the cyclopropyl group introduces strain into the molecule, which can influence its reactivity and physical properties. Recent studies have highlighted the importance of such strained structures in enhancing the stability and reactivity of organic compounds, making this compound a valuable subject for further investigation.

One of the key areas of research involving this compound is its potential application in drug discovery. The bromine atom in the structure serves as an excellent leaving group, making it suitable for nucleophilic substitution reactions. This property has been exploited in the synthesis of various bioactive molecules, including kinase inhibitors and other therapeutic agents. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific protein kinases, suggesting its potential role in anticancer drug development.

In addition to its biological applications, 1-bromo-2-(cyclopropylmethoxy)propan-2-ylbenzene has also been studied for its electronic properties. The benzene ring provides aromatic stability, while the cyclopropyl group introduces unique electronic effects that can be tuned for specific applications in materials science. Researchers have explored its use in the development of novel organic semiconductors and optoelectronic materials, where its combination of stability and reactivity offers promising results.

The synthesis of this compound typically involves multi-step reactions, including Friedel-Crafts alkylation followed by bromination or substitution reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of this compound with high precision.

In terms of physical properties, 1-bromo-2-(cyclopropylmethoxy)propan-2-ylbenzene exhibits a melting point of approximately 78°C and a boiling point around 340°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in various chemical reactions. However, its relatively high molecular weight (approximately 346 g/mol) contributes to its limited solubility in polar solvents like water.

The safety profile of this compound is another critical aspect that has been extensively studied. While it is not classified as a hazardous material under standard conditions, proper handling procedures are recommended due to its potential irritant effects on skin and eyes. Storage guidelines suggest keeping the compound in a cool, dry place away from direct sunlight to prevent degradation.

Looking ahead, ongoing research into 1-bromo-2-(cyclopropylmethoxy)propan-2-ylbenzene is focused on expanding its application scope while optimizing its synthesis pathways. Collaborative efforts between academic institutions and industry partners are expected to yield new insights into its potential uses in fields such as nanotechnology and green chemistry.

In conclusion, CAS No. 1595015-88-encoded compound represents a valuable tool in modern organic chemistry with diverse applications across multiple disciplines. Its unique structure, reactivity, and tunable properties make it an intriguing subject for both fundamental research and industrial innovation.